Cas no 50743-18-5 (3-Cyano-6-methylchromone)
3-Cyano-6-methylchromone is a chromone derivative characterized by the presence of a cyano group at the 3-position and a methyl substituent at the 6-position of the chromone scaffold. This compound is of interest in organic synthesis and medicinal chemistry due to its versatile reactivity, particularly as a building block for heterocyclic compounds. The electron-withdrawing cyano group enhances its utility in nucleophilic substitution and cyclization reactions, while the methyl group contributes to steric and electronic modulation. Its structural features make it a valuable intermediate for the development of pharmacologically active molecules, including potential antimicrobial and anti-inflammatory agents. The compound is typically handled under standard laboratory conditions with appropriate safety precautions.
3-Cyano-6-methylchromone structure
Product Name:3-Cyano-6-methylchromone
CAS No:50743-18-5
MF:C11H7NO2
MW:185.178782701492
MDL:MFCD00191962
CID:89594
PubChem ID:253661603
Update Time:2025-06-09
3-Cyano-6-methylchromone Chemical and Physical Properties
Names and Identifiers
-
- 3-cyano-6-methylchromone
- 6-Methylchromone-3-carbonitrile
- 6-methyl-4-oxochromene-3-carbonitrile
- 6-Methyl-4-oxo-4H-1-benzopyran-3-carbonitrile
- 6-METHYL-4-OXO-4H-CHROMENE-3-CARBONITRILE
- FNRLRLMPBIRUSQ-UHFFFAOYSA-N
- 4H-1-Benzopyran-3-carbonitrile, 6-methyl-4-oxo-
- 6-Methylchromanone-3-Carbonitrile
- 5327AH
- FCH1117978
- VZ26722
- SY052669
- SCHEMBL13978657
- A828277
- M2459
- DTXSID10350962
- FT-0639939
- BS-48825
- 50743-18-5
- CS-0152905
- 3-Cyano-6-methylchromone, 99%
- D91601
- MFCD00191962
- AKOS016365224
- DB-051835
- DTXCID30302029
- 3-Cyano-6-methylchromone
-
- MDL： MFCD00191962
- Inchi： 1S/C11H7NO2/c1-7-2-3-10-9(4-7)11(13)8(5-12)6-14-10/h2-4,6H,1H3
- InChI Key： FNRLRLMPBIRUSQ-UHFFFAOYSA-N
- SMILES： O1C=C(C#N)C(C2C=C(C)C=CC1=2)=O
Computed Properties
- Exact Mass: 185.04800
- Monoisotopic Mass: 185.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 50.1
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: solid
- Density: 1.3±0.1 g/cm3
- Melting Point: 150.0 to 154.0 deg-C
- Boiling Point: 311.6±42.0 °C at 760 mmHg
- Flash Point: 135.2±18.1 °C
- Refractive Index: 1.606
- PSA: 54.00000
- LogP: 1.97308
- Solubility: Not available
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3-Cyano-6-methylchromone Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H301-H312+H332-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P405-P501
- Hazardous Material transportation number：UN3439
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass：6.1
- PackingGroup：III
3-Cyano-6-methylchromone Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Cyano-6-methylchromone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449041456-25g |
6-Methyl-4-oxo-4H-chromene-3-carbonitrile |
50743-18-5 | 95% | 25g |
$410.30 | 2023-09-01 | |
| TRC | C998470-10mg |
3-Cyano-6-methylchromone |
50743-18-5 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C998470-50mg |
3-Cyano-6-methylchromone |
50743-18-5 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C998470-100mg |
3-Cyano-6-methylchromone |
50743-18-5 | 100mg |
$ 80.00 | 2022-06-06 | ||
| Chemenu | CM285445-25g |
6-Methyl-4-oxo-4H-chromene-3-carbonitrile |
50743-18-5 | 95% | 25g |
$349 | 2021-06-17 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H27825-1g |
6-Methylchromone-3-carbonitrile, 99% |
50743-18-5 | 99% | 1g |
￥605.00 | 2023-03-15 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H27825-5g |
6-Methylchromone-3-carbonitrile, 99% |
50743-18-5 | 99% | 5g |
￥1982.00 | 2023-03-15 | |
| Apollo Scientific | OR925911-1g |
3-Cyano-6-methylchromone |
50743-18-5 | 98+% | 1g |
£18.00 | 2025-03-21 | |
| Apollo Scientific | OR925911-5g |
3-Cyano-6-methylchromone |
50743-18-5 | 98+% | 5g |
£62.00 | 2025-02-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M85240-250mg |
6-Methyl-4-oxo-4H-chromene-3-carbonitrile |
50743-18-5 | 95% | 250mg |
¥86.0 | 2024-07-19 |
3-Cyano-6-methylchromone Related Literature
-
1. The alkylation and ring-expansion of chromones by diazoalkanes; reluctance of oxygen to engage in sigmatropic shiftsFrancis M. Dean,Robert S. Johnson J. Chem. Soc. Perkin Trans. 1 1981 224
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